Cas no 52954-61-7 (Cyclopenta[c]pyrrole-5-methanol, octahydro-2-methyl-, (3a-alpha-,5-ba-,6a-alpha-)- (9CI))
52954-61-7 structure
Product Name:Cyclopenta[c]pyrrole-5-methanol, octahydro-2-methyl-, (3a-alpha-,5-ba-,6a-alpha-)- (9CI)
CAS No:52954-61-7
MF:C9H17NO
MW:155.237382650375
CID:937747
Update Time:2023-03-27
Cyclopenta[c]pyrrole-5-methanol, octahydro-2-methyl-, (3a-alpha-,5-ba-,6a-alpha-)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- cyclopenta[c]pyrrole-5-methanol, octahydro-2-methyl-, (3a-alpha-,5-beta-,6a-alpha-)- (9ci)
- Cyclopenta[c]pyrrole-5-methanol, octahydro-2-methyl-, (3a-alpha-,5-ba-,6a-alpha-)- (9CI)
- Cyclopenta[c]pyrrole-5-methanol,octahydro-2-methyl-,(3a-alpha-,5-bta-,6a-alpha-)-(9CI)
- Cyclopenta[c]pyrrole-5-methanol, octahydro-2-methyl-, (3a-alpha-,5-b
- Cyclopenta[c]pyrrole-5-methanol, octahydro-2-methyl-, (3aα,5β,6aα)-
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- Inchi: 1S/C9H17NO/c1-10-4-8-2-7(6-11)3-9(8)5-10/h7-9,11H,2-6H2,1H3/t7?,8-,9+
- InChI Key: JUVGKRMFNQYLDW-CBLAIPOGSA-N
- SMILES: C(C1C[C@@]2([H])[C@@]([H])(C1)CN(C)C2)O
Computed Properties
- Exact Mass: 155.131
- Monoisotopic Mass: 155.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5A^2
Cyclopenta[c]pyrrole-5-methanol, octahydro-2-methyl-, (3a-alpha-,5-ba-,6a-alpha-)- (9CI) Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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